Cas no 124649-67-8 (Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate)

Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate Properties

Names and Identifiers

• (2S,3R)-Methyl 2,3-dihydroxy-3-phenylpropanoate
• Benzenepropanoic acid, a,b-dihydroxy-, methyl ester, (aS,bR)-
• Methyl (2S,3R)-(-)-2,3-Dihydroxy-3-Phenylpropionate
• Methyl (2S,3R)-2,3-Dihydroxy-3-phenylpropanoate
• METHYL (2S,3R)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
• Methyl (2S,3R)-()-2,3-dihydroxy-3-phenylpropionate
• Methyl (2S,3R)-(?)-2,3-dihydroxy-3-phenylpropionate
• methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenyl-propion
• METHYL (2S,3R)-(-)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
• SCHEMBL6874324
• AS-80074
• J-005105
• 124649-67-8
• DTXSID50431042
• Methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate, 99%
• IXDRYSIPXMREGK-BDAKNGLRSA-N
• Benzenepropanoic acid, alpha,beta-dihydroxy-, methyl ester, (alphaS,betaR)-
• methyl (2S,3R)-2,3-dihydroxy-3-phenylpropanoate
• Methyl (2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate
• Methyl(2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate
• +Expand

• MDL： MFCD09865001
• InChIKey： IXDRYSIPXMREGK-BDAKNGLRSA-N
• Inchi： InChI=1S/C10H12O4/c1-14-10(13)9(12)8(11)7-5-3-2-4-6-7/h2-6,8-9,11-12H,1H3
• SMILES： OC(C(O)C1C=CC=CC=1)C(OC)=O

Computed Properties

• Exact Mass: 196.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.07355886g/mol
• Heavy Atom Count: 14
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 0.25390
• PSA: 66.76000
• Refractive Index: 1.557
• Boiling Point: 345.2°Cat760mmHg
• Melting Point: 85-88 °C (lit.)
• Flash Point: 136.6°C
• Color/Form: solid
• Solubility: Not determined
• Optical Activity: [α]21/D −10°, c = 1 in chloroform
• Density: 1.266